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Compound of Interest

Compound Name: 1-Hexen-3-one - d3

Cat. No.: B591099

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This document provides essential, immediate safety and logistical information for
the proper disposal of 1-Hexen-3-one-d3, a deuterated analog of the flammable ketone, 1-
Hexen-3-one.

Hazard Profile and Safety Precautions

1-Hexen-3-one is classified as a flammable liquid and an irritant. The primary hazards
associated with this compound are its flammability and potential for harm if ingested or inhaled.
The deuterated form, 1-Hexen-3-one-d3, should be handled with the same precautions as the
parent compound, as the isotopic labeling does not significantly alter its chemical reactivity or
hazardous properties.

Hazard Classification GHS Pictogram Precautionary Statement
Highly flammable liquid and
Flammable Liquid & oy a
vapor.[1]
o . May be fatal if swallowed and
Aspiration Hazard saghk )
enters airways.[1]
Irritant ! Causes skin and eye irritation.

Immediate Safety Measures:
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, flame-retardant laboratory coats, and chemical-resistant gloves when
handling 1-Hexen-3-one-d3.

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of vapors.

« Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.
Use non-sparking tools for transfers.

Disposal Procedures

The following step-by-step process outlines the approved procedure for the disposal of 1-
Hexen-3-one-d3. This protocol is designed to ensure the safety of laboratory personnel and
compliance with environmental regulations.

Experimental Protocol: Waste Collection and Disposal
» Waste Segregation:

o Designate a specific, clearly labeled, and chemically compatible waste container for
halogenated organic waste. The container should be made of a material suitable for
flammable liquids (e.g., glass or high-density polyethylene).

o The label should include "Hazardous Waste," "Flammable Liquid," and the chemical name
"1-Hexen-3-one-d3."

e Transfer of Waste:

o Carefully transfer the waste 1-Hexen-3-one-d3 into the designated waste container using
a funnel to prevent spills.

o Avoid overfilling the container; it should not be more than 80% full to allow for vapor
expansion.

e Container Sealing and Storage:

o Securely cap the waste container to prevent the escape of flammable vapors.
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o Store the sealed container in a designated satellite accumulation area (SAA) for
hazardous waste. This area should be cool, dry, and well-ventilated, away from
incompatible chemicals.

e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Do not attempt to dispose of 1-Hexen-3-one-d3 down the drain or in regular trash.
Incineration at a licensed facility is the standard disposal method for flammable organic
compounds.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 1-Hexen-3-one-d3.
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Caption: Disposal workflow for 1-Hexen-3-one-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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